
Calcium lactate gluconate chemical structure
and properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Calcium lactate gluconate

Cat. No.: B105414 Get Quote

An In-Depth Technical Guide to Calcium Lactate
Gluconate
For Researchers, Scientists, and Drug Development Professionals

Core Concepts: Chemical Structure and Identity
Calcium lactate gluconate is a composite of calcium with lactate and gluconate anions. It can

exist as a simple mixture of calcium lactate and calcium gluconate, or as a distinct chemical

entity. One commonly cited chemical formula for the compound is

Ca₅(C₃H₅O₃)₆·(C₆H₁₁O₇)₄·2H₂O[1][2]. Another patented formulation describes a single

molecule with the general structure CH₂OH-(CHOH)₄-COOCaCOO-CH(OH)-CH₃. This

ambiguity in its precise nature—a defined compound versus a mixture—is a critical

consideration in research and development, impacting stoichiometry, manufacturing, and

regulatory filings.

The CAS number for calcium lactate gluconate is 11116-97-5.

Physicochemical Properties
Calcium lactate gluconate is a white, odorless, and tasteless crystalline powder[3]. Its key

properties are summarized in the table below, offering a comparative overview for formulation

and development.
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Property Value Source(s)

Appearance
White, odorless, tasteless

crystalline powder
[3]

Solubility in Water 400 g/L [2]

Taste Neutral [3]

Bioavailability

High, greater than or equal to

other calcium salts like calcium

carbonate and calcium citrate.

[4]

Experimental Protocols for Physicochemical
Characterization
A standardized method to determine the aqueous solubility of calcium lactate gluconate
involves preparing a saturated solution and quantifying the dissolved calcium concentration.

Protocol:

Preparation of Saturated Solution: Add an excess amount of calcium lactate gluconate to a

known volume of deionized water in a sealed container.

Equilibration: Agitate the mixture at a constant temperature (e.g., 25 °C) for a sufficient

period (e.g., 24-48 hours) to ensure equilibrium is reached.

Separation: Filter the suspension to remove any undissolved solid, yielding a clear, saturated

solution.

Quantification of Calcium: Analyze the calcium concentration in the filtrate using a validated

analytical technique such as Atomic Absorption Spectroscopy (AAS) or titration with EDTA[5].

Calculation: Express the solubility in grams per liter (g/L) based on the determined calcium

concentration and the molecular weight of calcium lactate gluconate.

The tendency of a substance to absorb moisture from the air is a critical parameter for storage

and handling. The European Pharmacopoeia outlines a general method for this assessment.
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Protocol:

Sample Preparation: Accurately weigh a sample of calcium lactate gluconate.

Controlled Environment: Place the sample in a desiccator maintained at a constant relative

humidity (e.g., 80% RH using a saturated ammonium chloride solution) and temperature

(e.g., 25 °C)[6].

Equilibration and Measurement: After a defined period (e.g., 24 hours), re-weigh the sample.

Classification: The percentage increase in weight determines the hygroscopicity

classification (e.g., non-hygroscopic, slightly hygroscopic, etc.)[6]. For more detailed

analysis, gravimetric sorption analyzers can be used to generate moisture sorption-

desorption isotherms[7].

Stability testing is crucial to determine the shelf-life and storage conditions. This involves

subjecting the material to various environmental conditions over time.

Protocol:

Sample Storage: Store samples of calcium lactate gluconate in controlled environmental

chambers at various temperature and humidity conditions (e.g., 25°C/60% RH, 40°C/75%

RH) as per ICH guidelines.

Time Points: At specified time intervals (e.g., 0, 3, 6, 12, 24 months), withdraw samples for

analysis.

Analytical Testing: Analyze the samples for appearance, moisture content, assay of calcium,

and the presence of any degradation products. High-performance liquid chromatography

(HPLC) can be employed to separate and quantify potential impurities or degradation

products[8].

Data Analysis: Evaluate any changes in the physicochemical properties over time to

establish the stability profile and recommend appropriate storage conditions and shelf-life.

Pharmacokinetic Profile
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The high bioavailability of calcium from calcium lactate gluconate is a key advantage in drug

development and nutritional supplementation[4].

Absorption
Calcium absorption from the gastrointestinal tract is a complex process. Studies comparing

different calcium salts have shown that the absorption of calcium from a

lactogluconate/carbonate solution is approximately 25%[9]. The solubility of the calcium salt

plays a role, but it is not the sole determinant of absorption efficiency[9][10].

Distribution, Metabolism, and Excretion
Once absorbed, calcium enters the systemic circulation and is distributed throughout the body,

with the vast majority being incorporated into bone tissue. The lactate and gluconate anions are

metabolized through normal physiological pathways. Excretion of unabsorbed calcium occurs

primarily through the feces, while absorbed calcium is filtered by the kidneys, with a significant

portion being reabsorbed.

Experimental Protocol for Bioavailability Assessment
In vivo studies in animal models or humans are necessary to determine the pharmacokinetic

parameters of calcium from calcium lactate gluconate.

Protocol (Rat Model):

Animal Model: Utilize a validated rat model for calcium absorption studies[10].

Dosing: Administer a known dose of calcium lactate gluconate orally to the rats. A control

group receiving a different calcium salt (e.g., calcium carbonate) should be included for

comparison.

Blood Sampling: Collect blood samples at predetermined time points post-administration.

Calcium Analysis: Analyze the serum samples for calcium concentration using a validated

method like AAS.

Pharmacokinetic Analysis: Calculate key pharmacokinetic parameters such as Cmax

(maximum concentration), Tmax (time to maximum concentration), and AUC (area under the
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curve) to assess the rate and extent of calcium absorption.

Biological Interactions and Signaling Pathways
The primary biological role of calcium lactate gluconate is to serve as a source of calcium

ions (Ca²⁺). Calcium is a ubiquitous second messenger involved in a multitude of cellular

processes.

Calcium Signaling Pathways
Elevations in intracellular calcium concentration trigger a cascade of events by binding to and

activating various proteins, including calmodulin and troponin. This can lead to diverse

physiological responses such as muscle contraction, neurotransmitter release, and gene

transcription. A simplified representation of a generic calcium signaling pathway is provided

below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b105414?utm_src=pdf-custom-synthesis
https://www.semanticscholar.org/paper/Absorption-of-Calcium-as-the-Carbonate-and-Citrate-Heaney-Dowell/efdcb85eae157541d9e3e828af600f95e004d495
https://www.semanticscholar.org/paper/Absorption-of-Calcium-as-the-Carbonate-and-Citrate-Heaney-Dowell/efdcb85eae157541d9e3e828af600f95e004d495
https://jpdb.nihs.go.jp/jp14e/14data/Part-I/Calcium_Lactate.pdf
https://www.jungbunzlauer.com/ingredient/calcium-lactate-gluconate/
https://www.jungbunzlauer.com/ingredient/calcium-lactate-gluconate/
https://www.wbcil.com/blog/why-calcium-lactate-gluconate-is-the-superior-choice-for-calcium-supplementation/
https://pubmed.ncbi.nlm.nih.gov/21943735/
https://pubmed.ncbi.nlm.nih.gov/21943735/
https://www.asiapharmaceutics.info/index.php/ajp/article/download/867/523/2068
https://www.researchgate.net/publication/51701306_Efficient_throughput_method_for_hygroscopicity_classification_of_active_and_inactive_pharmaceutical_ingredients_by_water_vapor_sorption_analysis
https://patents.google.com/patent/CN113156002A/en
https://patents.google.com/patent/CN113156002A/en
https://pubmed.ncbi.nlm.nih.gov/8931033/
https://pubmed.ncbi.nlm.nih.gov/8931033/
https://pubs.acs.org/doi/10.1021/jf0200422
https://www.benchchem.com/product/b105414#calcium-lactate-gluconate-chemical-structure-and-properties
https://www.benchchem.com/product/b105414#calcium-lactate-gluconate-chemical-structure-and-properties
https://www.benchchem.com/product/b105414#calcium-lactate-gluconate-chemical-structure-and-properties
https://www.benchchem.com/product/b105414#calcium-lactate-gluconate-chemical-structure-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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